4-Iodo-3-methyl-5-phenylisoxazole
Overview
Description
4-Iodo-3-methyl-5-phenylisoxazole is a chemical compound with the molecular formula C10H8INO . It has a molecular weight of 285.08 . The compound is solid in physical form .
Molecular Structure Analysis
The molecular structure of 4-Iodo-3-methyl-5-phenylisoxazole is represented by the InChI code1S/C10H8INO/c1-7-9(11)10(13-12-7)8-5-3-2-4-6-8/h2-6H,1H3 . Physical And Chemical Properties Analysis
4-Iodo-3-methyl-5-phenylisoxazole is a solid substance . It has a molecular weight of 285.08 . The InChI code representing its molecular structure is1S/C10H8INO/c1-7-9(11)10(13-12-7)8-5-3-2-4-6-8/h2-6H,1H3 .
Scientific Research Applications
Medicinal Chemistry
4-Iodo-3-methyl-5-phenylisoxazole serves as a valuable building block in medicinal chemistry. Its halogenated isoxazole core is a common motif in drug design due to its structural similarity to natural bioactive compounds. The iodine atom on the isoxazole ring can undergo various cross-coupling reactions, allowing for the synthesis of a wide array of derivatives with potential pharmacological activities .
Material Science
In the field of material science, this compound’s robust aromatic structure makes it an excellent candidate for creating novel materials. Its incorporation into polymers or small molecule frameworks could lead to materials with unique electronic properties, potentially useful in organic semiconductors or as part of sensory devices .
Environmental Science
The stability and reactivity of 4-Iodo-3-methyl-5-phenylisoxazole make it a compound of interest in environmental science. Researchers can use it to study degradation processes or to develop new methods for the detection and removal of hazardous materials from the environment .
Analytical Chemistry
In analytical chemistry, derivatives of 4-Iodo-3-methyl-5-phenylisoxazole can be used as standards or reagents. Due to its distinct molecular weight and the presence of iodine, it can be utilized in mass spectrometry for the identification and quantification of complex mixtures .
Pharmacology
This compound’s role in pharmacology is linked to its utility in synthesizing new drugs. It can be used to create isoxazole-based compounds that are studied for their therapeutic effects, such as anti-inflammatory, antibacterial, and anticancer properties .
Agricultural Research
In agricultural research, 4-Iodo-3-methyl-5-phenylisoxazole could be explored for the development of new agrochemicals. Its structural framework allows for the creation of novel pesticides or herbicides that are more effective and environmentally friendly .
Safety and Hazards
properties
IUPAC Name |
4-iodo-3-methyl-5-phenyl-1,2-oxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8INO/c1-7-9(11)10(13-12-7)8-5-3-2-4-6-8/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLZGZJOMCXKYIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1I)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8INO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00380152 |
Source
|
| Record name | 4-iodo-3-methyl-5-phenylisoxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00380152 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Iodo-3-methyl-5-phenylisoxazole | |
CAS RN |
16114-53-7 |
Source
|
| Record name | 4-iodo-3-methyl-5-phenylisoxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00380152 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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